Cas no 2172219-83-7 (4-(3-bromophenyl)-4-methylcyclohexan-1-one)

• Product Name: 4-(3-bromophenyl)-4-methylcyclohexan-1-one
• CAS No: 2172219-83-7
• MF: C₁₃H₁₅BrO
• MW: 267.161603212357
• CID: 5154733
• PubChem ID: 132398743
• Update Time: 2025-10-29

4-(3-bromophenyl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-4-methylcyclohexan-1-one

• Inchi： 1S/C13H15BrO/c1-13(7-5-12(15)6-8-13)10-3-2-4-11(14)9-10/h2-4,9H,5-8H2,1H3
• InChI Key： ZYIZWWYXVKPZDB-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C2=CC=CC(Br)=C2)(C)CC1

Additional information on 4-(3-bromophenyl)-4-methylcyclohexan-1-one

Introduction to 4-(3-bromophenyl)-4-methylcyclohexan-1-one (CAS No. 2172219-83-7)

4-(3-bromophenyl)-4-methylcyclohexan-1-one (CAS No. 2172219-83-7) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, featuring a cyclohexanone backbone substituted with a 3-bromophenyl group and a methyl group at the fourth position, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of the bromine atom in the aromatic ring enhances its reactivity, making it a valuable intermediate in organic synthesis.

The compound's structural motif, combining a rigid cyclohexanone ring with an electron-deficient 3-bromophenyl moiety, suggests its utility in the development of biologically active molecules. The 4-methylcyclohexan-1-one part contributes to steric hindrance and lipophilicity, which are critical factors in determining the pharmacokinetic profile of potential drug candidates. This combination of features positions 4-(3-bromophenyl)-4-methylcyclohexan-1-one as a promising scaffold for further derivatization and exploration.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The structural framework of 4-(3-bromophenyl)-4-methylcyclohexan-1-one aligns well with current trends in medicinal chemistry, where bioisosteres and functional group modifications are frequently employed to optimize drug-like properties. The bromine substituent, in particular, offers versatility for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of diverse aromatic and heteroaromatic groups.

Recent studies have highlighted the importance of cyclohexanone derivatives in the development of small-molecule inhibitors targeting various biological pathways. For instance, modifications of the cyclohexanone core have been investigated for their role in modulating enzyme activity and receptor binding. The incorporation of a 3-bromophenyl group into such structures has shown promise in enhancing binding affinity and selectivity. This has prompted researchers to explore derivatives like 4-(3-bromophenyl)-4-methylcyclohexan-1-one as potential leads for therapeutic intervention.

The pharmaceutical industry has increasingly relied on high-throughput screening and computational modeling to identify promising candidates for further development. Compounds like 4-(3-bromophenyl)-4-methylcyclohexan-1-one, with their well-defined structures and predictable reactivity, are ideal candidates for virtual screening campaigns. Such approaches have accelerated the discovery process by enabling rapid assessment of large libraries of compounds based on their predicted biological activity.

Moreover, the synthesis of 4-(3-bromophenyl)-4-methylcyclohexan-1-one presents an opportunity to develop novel synthetic methodologies that could be applied to other structurally related compounds. The challenge lies in achieving high yields and purity while minimizing side reactions. Advances in catalytic systems and green chemistry principles have made it possible to streamline synthetic routes, reducing waste and improving efficiency. These advancements are crucial for sustainable pharmaceutical development.

The role of brominated aromatic compounds in medicinal chemistry cannot be overstated. The bromine atom serves as a handle for further functionalization while also contributing to electronic effects that influence molecular interactions. In the case of 4-(3-bromophenyl)-4-methylcyclohexan-1-one, the bromine is positioned strategically on the phenyl ring, allowing for diverse modifications without disrupting the core pharmacophore. This flexibility has been exploited in several research endeavors aimed at developing novel bioactive molecules.

One notable area of research involves using 4-(3-bromophenyl)-4-methylcyclohexan-1-one as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. By modifying the structure of this compound, researchers can fine-tune its binding properties to specific kinase domains. Such efforts have led to the discovery of several lead compounds with promising preclinical profiles.

Another emerging application is in the field of neurology, where small molecules modulating neurotransmitter systems are sought after for treating neurological disorders. The lipophilic nature of 4-(3-bromophenyl)-4-methylcyclohexan-1-one, combined with its ability to cross the blood-brain barrier, makes it an appealing candidate for this purpose. Initial studies have suggested that derivatives of this compound may exhibit effects on monoamine oxidase (MAO) inhibition or other relevant targets.

The chemical versatility of 4-(3-bromophenyl)-4-methylcyclohexan-1-one also extends to its potential use as an intermediate in material science applications beyond pharmaceuticals. For example, its ability to undergo cross-coupling reactions makes it useful in synthesizing polymers and coatings with tailored properties. Such applications highlight the broad utility of this compound across multiple disciplines.

In conclusion, 4-(3-bromophenyl)-4-methylcyclohexan-1-one (CAS No. 2172219-83-7) represents a fascinating molecule with significant potential in pharmaceutical research and industrial applications. Its unique structural features—combining a rigid cyclohexanone ring with a reactive 3-bromophenyl substituent—make it a versatile scaffold for further exploration. As research continues to uncover new synthetic methodologies and biological targets, compounds like this will undoubtedly play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.